Cas no 2229142-86-1 (2-(4-chloro-1-ethyl-1H-imidazol-5-yl)acetic acid)

• Product Name: 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)acetic acid
• CAS No: 2229142-86-1
• MF: C₇H₉ClN₂O₂
• MW: 188.611560583115
• CID: 6255142
• PubChem ID: 165715372
• Update Time: 2025-05-25

2-(4-chloro-1-ethyl-1H-imidazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)acetic acid
• EN300-1996056
• 2229142-86-1

• Inchi： 1S/C7H9ClN2O2/c1-2-10-4-9-7(8)5(10)3-6(11)12/h4H,2-3H2,1H3,(H,11,12)
• InChI Key： ZESRWRNIRAJGKW-UHFFFAOYSA-N
• SMILES： ClC1=C(CC(=O)O)N(C=N1)CC

Computed Properties

• Exact Mass: 188.0352552g/mol
• Monoisotopic Mass: 188.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)acetic acid

Introduction to 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)acetic Acid (CAS No: 2229142-86-1)

2-(4-chloro-1-ethyl-1H-imidazol-5-yl)acetic acid, identified by the CAS registry number 2229142-86-1, is a significant compound in the field of organic chemistry and pharmacology. This compound belongs to the class of imidazole derivatives, which have garnered substantial attention due to their diverse biological activities and potential applications in drug development.

The molecular structure of this compound comprises an imidazole ring substituted with a chlorine atom at the 4-position and an ethyl group at the 1-position, with an acetic acid moiety attached at the 5-position of the imidazole ring. This unique structural arrangement contributes to its intriguing chemical properties and biological functionalities.

Recent studies have highlighted the potential of imidazole derivatives, including 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)acetic acid, in various therapeutic areas such as anti-inflammatory, anti-cancer, and antimicrobial activities. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent inhibitory effects against certain enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development.

In addition to its pharmacological applications, this compound has also been explored for its potential in agricultural chemistry. Studies have shown that it can act as a growth regulator for plants, enhancing their resistance to environmental stressors such as drought and salinity. This dual functionality underscores the versatility of imidazole-based compounds in both medical and agricultural sectors.

The synthesis of 2-(4-chloro-1-ethyl-1H-imidazol-5-y)acetic acid involves a multi-step process that typically begins with the preparation of the imidazole ring followed by substitution reactions to introduce the chlorine and ethyl groups. Recent advancements in synthetic methodologies have enabled chemists to optimize the production process, improving yield and purity while reducing costs.

From a structural standpoint, the presence of electron-withdrawing groups like chlorine enhances the acidity of the acetic acid moiety, which is crucial for its biological activity. This property has been exploited in designing drugs that target specific receptors or enzymes where protonation plays a critical role.

In terms of safety and handling, while this compound is not classified as a hazardous material under standard conditions, it is advisable to follow proper laboratory protocols when working with it. This includes using appropriate personal protective equipment and ensuring adequate ventilation during synthesis or handling procedures.

In conclusion, 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)acetic acid) represents a compelling example of how structural modifications can significantly influence a compound's properties and applications. As ongoing research continues to uncover new insights into its mechanisms of action and potential uses, this compound stands poised to make meaningful contributions across multiple scientific disciplines.